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Compound of Interest

Compound Name: Avidinorubicin

CAS No.: 135447-13-1

Cat. No.: B238301

Get Quote

Executive Summary & Scientific Context
Avidinorubicin (CAS# 135447-13-1) is a novel anthracycline antibiotic originally isolated from

Streptomyces avidinii.[1] Structurally, it is distinct from Doxorubicin due to the presence of two

units of the rare amino sugar avidinosamine.[2] While it shares the core quinone-containing

tetracyclic ring structure of anthracyclines—implying a mechanism of DNA intercalation and

Topoisomerase II inhibition—its unique glycosylation pattern confers distinct pharmacological

properties, including reported inhibition of thrombin-induced platelet aggregation and potential

efficacy in multidrug-resistant (MDR) phenotypes.[1]

Critical Technical Challenge: Like all anthracyclines, Avidinorubicin is inherently fluorescent

and deeply colored (orange-red).[1] This optical property introduces significant artifacts in

standard colorimetric assays (e.g., MTT, MTS) and fluorometric assays (e.g., Resazurin/Alamar

Blue).[1]

Scope of Guide: This application note provides optimized protocols designed to:

Eliminate optical interference in viability screening.
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Quantify potency (

) against sensitive and MDR cell lines.

Validate mechanism of action via Topoisomerase II

inhibition.

Experimental Design & Considerations
Compound Handling[1]

Solubility: Avidinorubicin is hydrophobic.[1] Prepare stock solutions in DMSO at 10–50 mM.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles which can hydrolyze

the glycosidic bonds of the avidinosamine sugars.[1]

Light Sensitivity: Anthracyclines are photo-labile.[1] Perform all experiments under low light

or use amber tubes.

Assay Selection Logic
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Assay Type Suitability Rationale

MTT/MTS (Colorimetric) ⚠️ Low

Avidinorubicin absorbs light at

~480–500 nm.[1] High

concentrations will artificially

increase absorbance readings,

masking cell death.[1]

Resazurin (Fluorometric) ⚠️ Medium

Anthracycline

autofluorescence (Ex/Em

~480/590 nm) overlaps with

Resorufin signal.[1] Requires

strict background subtraction.

[1]

CellTiter-Glo® (Luminescence) ✅ High

Measures ATP.[1] The

luminescent signal is spectrally

distinct and less susceptible to

drug color interference.

Recommended.

Clonogenic Assay ✅ High

Gold standard for reproductive

viability; unaffected by short-

term drug optical properties.[1]

Protocol 1: ATP-Based Luminescent Viability Assay
(Recommended)[1]
Objective: Determine the

of Avidinorubicin in tumor cell lines while bypassing optical interference.

Materials
Cell Lines: A549 (Lung), MCF-7 (Breast), or KB-V1 (MDR+ control).[1]

Reagent: CellTiter-Glo® 2.0 (Promega) or equivalent ATP-luciferase reagent.[1]

Plate: 96-well solid white opaque plates (to prevent signal crosstalk).[1]
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Step-by-Step Workflow
Seeding:

Seed cells at 3,000–5,000 cells/well in 90 µL of complete media.

Incubate for 24 hours at 37°C, 5%

to allow attachment.

Drug Treatment:

Prepare a 10x serial dilution of Avidinorubicin in culture media (Range: 0.1 nM to 10 µM).

[1]

Add 10 µL of 10x drug solution to experimental wells.

Crucial Control (Blank): Add 10 µL of drug (at highest concentration) to wells containing

media only (no cells). This quantifies any quenching of the luciferase reaction by the drug

itself.

Vehicle Control: 0.1% DMSO equivalent.[1]

Incubation:

Incubate for 72 hours. (Anthracyclines are cell-cycle specific; 72h ensures at least 2-3

replication cycles).[1]

Measurement:

Equilibrate plate to room temperature (30 min).

Add 100 µL of CellTiter-Glo reagent to each well.[1]

Orbitally shake for 2 minutes (lyses cells).[1]

Incubate 10 minutes (stabilizes signal).

Read Luminescence (Integration time: 0.5–1.0 sec).[1]
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Data Analysis
Calculate Relative Viability (%):

Plot log(concentration) vs. % Viability using a 4-parameter logistic (4PL) regression.

Protocol 2: Topoisomerase II DNA Relaxation Assay
(Mechanistic)
Objective: Confirm that Avidinorubicin functions as a Topo II poison (stabilizing the cleavable

complex) rather than a catalytic inhibitor.[1]

Principle
Supercoiled plasmid DNA (pBR322) migrates faster in agarose gels than relaxed (nicked) DNA.

[1] Functional Topo II relaxes supercoiled DNA.[1] Intercalators like Avidinorubicin inhibit this

relaxation or stabilize the nicked intermediate.

Materials
Enzyme: Human Topoisomerase II

(recombinant).[1]

Substrate: Supercoiled pBR322 plasmid DNA.[1]

Controls: Doxorubicin (Positive Control), Etoposide.[1]

Step-by-Step Workflow
Master Mix Preparation:

Prepare reaction buffer: 50 mM Tris-HCl (pH 8.0), 120 mM KCl, 10 mM

, 0.5 mM ATP, 0.5 mM DTT.[1]

Reaction Setup (20 µL volume):

Lane 1 (DNA Only): 200 ng pBR322 + Buffer (No Enzyme).[1]
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Lane 2 (Enzyme Control): DNA + Topo II

(2 units) + Vehicle (DMSO).[1]

Lane 3-7 (Avidinorubicin): DNA + Topo II

+ Drug (0.1, 1, 10, 50, 100 µM).[1]

Lane 8 (Doxorubicin): Positive control (10 µM).[1]

Incubation:

Incubate at 37°C for 30 minutes.

Termination:

Stop reaction by adding 4 µL of Stop Buffer (5% SDS, 250 mM EDTA, 2 mg/mL Proteinase

K).[1]

Incubate at 45°C for 30 minutes (Proteinase K digests the Topo II enzyme covalently

bound to DNA).[1]

Electrophoresis:

Load samples onto a 1% agarose gel (without Ethidium Bromide).[1]

Run at 2-3 V/cm for 2–4 hours.

Stain gel post-run with Ethidium Bromide or SYBR Safe.[1]

Imaging:

Result: "Relaxed" DNA bands migrate slower (top of gel).[1] "Supercoiled" DNA migrates

faster (bottom).[1]

Interpretation: If Avidinorubicin inhibits Topo II, you will see the retention of the

Supercoiled band (bottom) or the appearance of Linear DNA (if cleavable complexes are

stabilized and processed).[1]
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Visualizations
Mechanism of Action & Assay Logic
The following diagram illustrates the dual mechanism of Avidinorubicin and the decision tree

for assay selection.
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Caption: Workflow linking Avidinorubicin's chemical properties to appropriate assay selection.

Red dotted line indicates assays to avoid.

Data Presentation Standards
When reporting results for Avidinorubicin, ensure the following data structure is used to allow

direct comparison with Doxorubicin.

Table 1: Cytotoxicity Profile (

in µM)
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Cell Line
Tissue
Origin

MDR Status
Doxorubici
n (Control)

Avidinorubi
cin

Resistance
Factor (RF)*

A549 Lung Low
[Experimental

]

MCF-7 Breast Low
[Experimental

]
-

KB-V1 Cervical High (P-gp+)
[Experimental

]
-

*Note: A lower Resistance Factor (<1.[1]0) in KB-V1 cells would indicate that Avidinorubicin
effectively bypasses P-glycoprotein efflux, a potential advantage of its bulky avidinosamine

sugars.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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